Cas no 96155-99-6 (3-Isopropyl-4,5-dimethylaniline)

• Product Name: 3-Isopropyl-4,5-dimethylaniline
• CAS No: 96155-99-6
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• MDL: MFCD09743912
• CID: 61831
• PubChem ID: 45096201
• Update Time: 2025-06-10

3-Isopropyl-4,5-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 3-Isopropyl-4,5-dimethylaniline
• 3,4-dimethyl-5-propan-2-ylaniline
• BENZENAMINE, 3,4-DIMETHYL-5-(1-METHYLETHYL)-
• 3,4-dimethyl-5-propan-2-yl-aniline
• 3-isopropyl-4,5-dimethyl-aniline
• BEN068
• 4,5-Dimethyl-3-(1-methylethyl)benzenamine
• Benzenamine, 3,4-dimethyl-5-(1-methylethyl)- (9CI)
• 3,4-Dimethyl-5-(1-Methylethyl) Benzenamine
• 3,4-Dimethyl-5-(1-Methylethyl)
• FT-0747212
• 96155-99-6
• 3,4-Dimethyl-5-(propan-2-yl)aniline
• Benzenamine,3,4-dimethyl-5-(1-methylethyl)
• A845553
• DTXSID50667460
• SB76385
• AKOS006331860
• DB-049845

• MDL： MFCD09743912
• Inchi： 1S/C11H17N/c1-7(2)11-6-10(12)5-8(3)9(11)4/h5-7H,12H2,1-4H3
• InChI Key： CKEGSDFUJAYXTG-UHFFFAOYSA-N
• SMILES： NC1C=C(C)C(C)=C(C=1)C(C)C

Computed Properties

• Exact Mass: 163.13600
• Monoisotopic Mass: 163.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 3.1

Experimental Properties

• Density: 0.936
• Boiling Point: 264.7 °C at 760 mmHg
• Flash Point: 264.7 °C at 760 mmHg
• Refractive Index: 1.535
• PSA: 26.02000
• LogP: 3.59020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 3-Isopropyl-4,5-dimethylaniline

Recent Advances in the Study of 3-Isopropyl-4,5-dimethylaniline (CAS: 96155-99-6) in Chemical Biology and Pharmaceutical Research

3-Isopropyl-4,5-dimethylaniline (CAS: 96155-99-6) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a building block for more complex molecules. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

A recent study published in the Journal of Medicinal Chemistry investigated the role of 3-Isopropyl-4,5-dimethylaniline as a precursor in the synthesis of novel kinase inhibitors. The research demonstrated that modifications to the aniline structure could enhance binding affinity to specific kinase targets, suggesting its utility in designing next-generation anticancer agents. The study utilized computational modeling and in vitro assays to validate these findings, providing a robust foundation for further development.

Another significant advancement comes from a 2023 paper in Bioorganic & Medicinal Chemistry Letters, which highlighted the compound's potential in antimicrobial applications. Researchers synthesized derivatives of 3-Isopropyl-4,5-dimethylaniline and tested their efficacy against multidrug-resistant bacterial strains. The results indicated moderate to strong antibacterial activity, particularly against Gram-positive pathogens, positioning this compound as a promising scaffold for new antibiotics.

In addition to its therapeutic potential, recent work has also focused on improving the synthetic routes for 3-Isopropyl-4,5-dimethylaniline. A study in Organic Process Research & Development reported a more efficient and environmentally friendly synthesis method, reducing the use of hazardous reagents and improving yield. This advancement is critical for scaling up production while adhering to green chemistry principles.

Despite these promising developments, challenges remain in fully understanding the pharmacokinetics and toxicology of 3-Isopropyl-4,5-dimethylaniline and its derivatives. Ongoing research aims to address these gaps, with particular attention to optimizing bioavailability and minimizing off-target effects. Collaborative efforts between academia and industry are expected to accelerate progress in this area.

In conclusion, 3-Isopropyl-4,5-dimethylaniline (CAS: 96155-99-6) continues to emerge as a versatile compound in chemical biology and pharmaceutical research. Its applications in kinase inhibition and antimicrobial therapy, coupled with advances in synthesis, underscore its potential for future drug development. Further studies are warranted to explore its full therapeutic spectrum and translate these findings into clinical applications.